Cas no 66734-95-0 (4-Isobutylcinnamic Acid)

• Product Name: 4-Isobutylcinnamic Acid
• CAS No: 66734-95-0
• Molecular Formula: C₁₃H₁₆O₂
• Molecular Weight: 204.26494
• CID: 58508
• PubChem ID: 5956024

4-Isobutylcinnamic Acid Properties

Names and Identifiers

• 3-(4-Isobutylphenyl)acrylic acid
• 4-ISOBUTYLCINNAMIC ACID
• (E)-3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid
• SCHEMBL764948
• AKOS005073016
• A835538
• J-501922
• (E)-3-[4-(2-methylpropyl)phenyl]-2-propenoic acid
• MFCD00800640
• CS-0368984
• EN300-833085
• 2-Propenoic acid, 3-(4-(2-methylpropyl)phenyl)-
• Z2312273815
• (E)-3-(4-isobutylphenyl)acrylic acid
• EN300-115310
• 1415604-30-6
• 3-(4-isobutylphenyl)acrylicacid
• JS-041C
• 66734-95-0
• 3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid
• CS-0262640
• (2E)-3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid

• InChIKey： FFVQPPLMTMUAQD-BQYQJAHWSA-N
• Inchi： 1S/C13H16O2/c1-10(2)9-12-5-3-11(4-6-12)7-8-13(14)15/h3-8,10H,9H2,1-2H3,(H,14,15)
• SMILES： C(C1C=CC(/C=C/C(O)=O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 204.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 204.115029749g/mol
• Heavy Atom Count: 15
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.98290
• PSA: 37.30000
• Melting Point: 168-169

4-Isobutylcinnamic Acid Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant
• HazardClass：IRRITANT

4-Isobutylcinnamic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%